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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for beryllium dibromide (BeBr2). The following sections present quantitative data in structured
tables, outline the general experimental methodologies used to determine these properties,
and provide a visual representation of the workflow for acquiring and utilizing thermochemical
data. This information is critical for professionals in research and development who require a
deep understanding of the energetic properties of chemical compounds.

Core Thermochemical Data

Beryllium dibromide is a white, crystalline solid that is highly hygroscopic.[1][2] Its
thermochemical properties are essential for understanding its stability, reactivity, and behavior
in various chemical processes. The data presented below has been compiled from established
chemical databases and literature.

Thermochemical Data for Beryllium Dibromide (BeBrz2)
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The following tables summarize the key thermochemical parameters for beryllium dibromide
in its solid and gaseous states at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Enthalpy of Formation, Entropy, and Gibbs Energy of Formation

Chemical .
Physical State = AfH° (kJ/mol) S° (J/Imol-K) AfG° (kdIimol)
Formula
BeBr2 solid -330[3] 103[3] -354[3]
BeBr2 gas -229.28[4] 273.82[4] Not Available

Table 2: Molar Heat Capacity

Chemical Formula Physical State Cp (J/mol-K)
BeBr2 solid 69.4[5]
BeBr2 gas 52.93[4]

Experimental Determination of Thermochemical
Properties

While specific experimental protocols for the determination of the thermochemical data for
beryllium dibromide are not readily available in the surveyed literature, this section outlines
the general and established methodologies employed for inorganic compounds like BeBr-.

Enthalpy of Formation (AfH®)

The standard enthalpy of formation of a compound is typically determined using calorimetric
techniques. These methods measure the heat absorbed or released during a chemical
reaction.

¢ Direct Reaction Calorimetry: This method involves the direct synthesis of the compound from
its constituent elements within a calorimeter. For beryllium dibromide, this would involve
the reaction of metallic beryllium with liquid bromine: Be(s) + Brz(l) - BeBrz(s) The heat
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evolved in this reaction, measured by the calorimeter, corresponds to the enthalpy of
formation.[6]

e Solution Calorimetry: This is an indirect method where the enthalpy of formation is
determined using Hess's Law. It involves measuring the heat of solution for the compound
and its constituent elements in a suitable solvent. For BeBr2, the following reactions would
be measured:

o Dissolution of Be(s) in a suitable acidic solvent.
o Dissolution of Brz(l) in the same solvent.

o Dissolution of BeBrz(s) in the same solvent. By combining the measured enthalpy changes
of these reactions with the known enthalpy of formation of the solvent, the enthalpy of
formation of BeBr2 can be calculated.

Standard Molar Entropy (S°) and Heat Capacity (Cp)

The standard molar entropy and heat capacity are determined from heat capacity
measurements at very low temperatures or calculated using statistical mechanics from
spectroscopic data.

o Low-Temperature Adiabatic Calorimetry: The heat capacity of a pure substance in its
crystalline state is measured as a function of temperature, starting from a very low
temperature (close to 0 K) up to and beyond the standard temperature of 298.15 K. The
standard molar entropy is then calculated by integrating the heat capacity divided by the
temperature (Cp/T) from 0 K to 298.15 K.

« Statistical Mechanics from Spectroscopic Data: For gaseous molecules, the standard molar
entropy and heat capacity can be calculated with high accuracy using statistical mechanics.
This requires knowledge of the molecule's vibrational frequencies, rotational constants, and
electronic energy levels, which are obtained from spectroscopic measurements (e.g.,
infrared and Raman spectroscopy).[5]

e Vapor Pressure Measurements: The enthalpy of sublimation can be determined by
measuring the vapor pressure of the solid as a function of temperature.[7] This data can then
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be used in conjunction with the Clausius-Clapeyron equation to derive the enthalpy change

associated with the phase transition.

Workflow for Thermochemical Data Determination

The following diagram illustrates the general workflow for the experimental and theoretical

determination of thermochemical data for a solid inorganic compound like beryllium

dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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